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Compound of Interest

Compound Name: Basic Yellow 51

Cat. No.: B13403888

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 51, also known by its Colour Index name C.l. 480538, is a cationic dye belonging
to the azomethine class.[1][2] While it has traditionally been used in the textile industry for
dyeing acrylic fibers, its utility in research applications is emerging, particularly in the realms of
biological staining and fluorescence microscopy.[3][4] This guide provides a comprehensive
overview of the technical specifications, commercial sourcing, experimental applications, and
safety considerations for research-grade Basic Yellow 51, tailored for its use in scientific and
drug development contexts.

Chemical and Physical Properties

A clear understanding of the fundamental properties of Basic Yellow 51 is crucial for its
effective application in a research setting. Key quantitative data is summarized in Table 1.
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Property Value Reference(s)
CAS Number 83949-75-1 [1]
Molecular Formula C20H25N304S [1]
Molecular Weight 403.5 g/mol [11[2]
Yellow to Greenish-Yellow
Appearance [5][6]
Powder
Absorbance Maximum (Amax) 425 nm [7]

) 95-98% (typical for industrial
Purity [5]
grade)

Commercial Suppliers of Research-Grade Basic
Yellow 51

While many suppliers offer Basic Yellow 51 for industrial purposes, sourcing research-grade
material with detailed purity analysis is critical for reproducible experimental results.
Researchers should specifically request a Certificate of Analysis (CoA) from suppliers to verify
purity and identify any potential contaminants. Table 2 lists several commercial suppliers.
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Supplier Noted Purity/Grade Website/Contact
SD International 95-98% --INVALID-LINK--[5][6]
Alan Chemical Industries LTD "High Quality" --INVALID-LINK--[1]
Hengshui Bohai Chemical ] Contact information available

Industrial Grade ] )
Technology Co., Ltd on their website[2]
COLORKEM Industrial Grade --INVALID-LINK--[3]
Emperor Chem Industrial Grade --INVALID-LINK--[8]
Sinoever Industrial Grade --INVALID-LINK--[9]
Qingdao Sanhuan Colorchem ]

Industrial Grade --INVALID-LINK--[10]
CO.LTD
CymitQuimica Research Grade Mentioned --INVALID-LINK--[11]
World dye variety Various Suppliers Listed --INVALID-LINK--[12]

Note: The purity of industrial-grade dyes may vary. For research applications, it is imperative to
obtain a Certificate of Analysis to ensure the quality and consistency of the material.

Experimental Protocols

The application of Basic Yellow 51 in a research context is primarily in staining and dyeing
procedures. The following protocols are adapted from available literature and are intended as a
starting point for methodology development.

General Staining Protocol for Microscopy

Basic Yellow 51 can be utilized as a counterstain in microscopy to enhance the visualization of
cellular structures.[4] As a cationic dye, it binds to negatively charged components within the
cell.

Materials:

» Basic Yellow 51 stock solution (e.g., 1% w/v in distilled water or ethanol)
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Fixative (e.g., 4% paraformaldehyde in PBS)
Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)
Wash buffer (e.g., PBS)

Mounting medium

Microscope slides and coverslips

Cells or tissue sections of interest

Procedure:

Fixation: Fix the cells or tissue sections with the appropriate fixative.

Permeabilization: If staining intracellular components, permeabilize the cells with a suitable
buffer.

Washing: Wash the samples thoroughly with the wash buffer.

Staining: Incubate the samples with a working solution of Basic Yellow 51. The optimal
concentration and incubation time should be determined empirically but can start in the
range of 0.1-1 pg/mL for 15-30 minutes.

Washing: Wash the samples extensively with the wash buffer to remove unbound dye.

Mounting: Mount the coverslip onto the microscope slide using an appropriate mounting
medium.

Imaging: Visualize the stained samples using a fluorescence or bright-field microscope.

Protocol for Dyeing of Acrylic Fibers (for material
science applications)

This protocol is based on industrial dyeing methods and can be adapted for laboratory-scale

experiments.[3][8][9]
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Materials:

Basic Yellow 51

Acrylic fiber material

Acetic acid

Sodium acetate

Dyeing bath (beaker or other suitable vessel)

Heating and stirring apparatus

Procedure:

» Dye Bath Preparation: Prepare a dye bath with a specific concentration of Basic Yellow 51
(e.g., 1% on weight of fiber). Adjust the pH of the bath to be acidic (pH 4-5) using acetic acid
and sodium acetate as a buffer.

e Dyeing Process: Introduce the acrylic fiber into the dye bath. Gradually heat the bath to near
boiling (95-100°C) while stirring continuously. Maintain this temperature for 30-60 minutes to
allow for dye penetration and fixation.

e Rinsing and Washing: After dyeing, remove the fiber and rinse it thoroughly with cold water
to remove excess dye. A subsequent wash with a non-ionic detergent can be performed to
improve fastness.

Drying: Dry the dyed fiber at room temperature or in a low-temperature oven.

Signaling Pathways and Biological Interactions

Currently, there is a lack of specific research literature detailing the direct interaction of Basic
Yellow 51 with known cellular signaling pathways. As a cationic dye, its binding is primarily
electrostatic, targeting negatively charged macromolecules such as nucleic acids and certain
proteins. This non-specific binding mechanism makes it a general cellular stain rather than a
probe for a specific signaling molecule.
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However, it is important to consider that the introduction of any exogenous small molecule into
a biological system has the potential for off-target effects. Researchers using Basic Yellow 51
in live-cell imaging or other biological assays should be mindful of potential perturbations to
cellular processes and conduct appropriate controls.

A study on a related compound, Basic Yellow 57, indicated that it could induce DNA
fragmentation in human keratinocytes, suggesting potential genotoxic effects at certain
concentrations.[13] While this does not directly implicate Basic Yellow 51 in a specific
signaling pathway, it highlights the need for careful toxicological assessment in any new
biological application.

Safety and Handling

Based on available Safety Data Sheets (SDS), Basic Yellow 51 presents the following
hazards:

Harmful if swallowed.[10]

Causes serious eye irritation.

May cause skin irritation.[10]

Toxic to aquatic life with long-lasting effects.
Recommended Precautions:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[10]

+ Handle in a well-ventilated area or with local exhaust ventilation.[10]
e Avoid generating dust.[10]
e Wash hands thoroughly after handling.

» Store in a cool, dry, and well-ventilated place away from incompatible materials.[3]
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Caption: General experimental workflow for staining biological samples with Basic Yellow 51.
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Caption: Logical relationship of required safety measures when handling Basic Yellow 51.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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